Cas no 1416338-41-4 (5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole)

• Product Name: 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole
• CAS No: 1416338-41-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5218611
• Update Time: 2025-05-24

5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole, 5-(4-ethoxy-3-methoxyphenyl)-3-methyl-

• Inchi： 1S/C12H15N3O2/c1-4-17-10-6-5-9(7-11(10)16-3)12-13-8(2)14-15-12/h5-7H,4H2,1-3H3,(H,13,14,15)
• InChI Key： UNOMTLYPWWWEIN-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OCC)C(OC)=C2)=NC(C)=N1

Additional information on 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole

Introduction to 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole (CAS No. 1416338-41-4)

5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1416338-41-4, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a phenyl ring substituted with ethoxy and methoxy groups, combined with a methyl-substituted triazole core, which contributes to its unique chemical properties and reactivity.

The significance of 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole lies in its potential as a building block for the synthesis of more complex pharmacophores. In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The presence of both aromatic and heterocyclic moieties in this compound makes it a versatile scaffold for drug discovery efforts. Specifically, the 4-Ethoxy-3-methoxy-phenyl substituent enhances its solubility and bioavailability, while the 1H-[1,2,4]triazole core provides a scaffold for further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies have indicated that derivatives of 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and cancer progression. For instance, preliminary in silico studies suggest that modifications to the methyl-substituted triazole ring could enhance its binding to specific protein targets, thereby increasing its therapeutic efficacy.

The synthesis of 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the phenyl ring through etherification reactions to introduce the ethoxy and methoxy groups. Subsequently, the triazole ring is constructed via cyclocondensation reactions involving appropriate precursors. The final step involves methylating the triazole core to achieve the desired substitution pattern. Advanced synthetic techniques such as flow chemistry and catalytic methods have been explored to optimize these reactions.

In terms of pharmacological applications, researchers are particularly interested in exploring the potential of 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole as an intermediate for developing novel therapeutics. Its structural features make it a candidate for further derivatization into compounds with enhanced pharmacokinetic properties. For example, incorporating additional polar or hydrophobic groups could improve its metabolic stability or target specificity. Additionally, the compound’s ability to interact with biological macromolecules suggests it may be useful in designing modulators for neurological disorders or infectious diseases.

The role of 5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole in medicinal chemistry is further underscored by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) techniques can be employed to rapidly assess the biological activity of this compound or its derivatives against large libraries of targets. Moreover, advances in crystallography have allowed researchers to visualize how this molecule interacts with protein binding sites at an atomic level. Such structural insights are invaluable for rational drug design and optimizing lead compounds.

Future research directions may focus on exploring synthetic routes that improve scalability while maintaining high enantioselectivity if stereochemistry plays a role in biological activity. Additionally, investigating the environmental impact of its synthesis could lead to greener chemical processes that minimize waste and energy consumption. Collaborative efforts between academia and industry are likely to drive innovation in this area by combining expertise in organic synthesis with cutting-edge biotechnological approaches.

In conclusion,5-(4-Ethoxy-3-methoxy-phenyl)-3-methyl-1H-[1,2,4]triazole represents a promising candidate for further development as a pharmaceutical intermediate or lead compound. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic domains. As research progresses,CAS No 1416338-41-4 will continue to serve as a key reference point for scientists exploring new frontiers in drug discovery.